Cas no 877878-47-2 (Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone)

• Product Name: Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone
• CAS No: 877878-47-2
• MF: C₂₇H₁₇NO₆S
• MW: 483.491986036301
• CID: 847841
• PubChem ID: 135741996
• Update Time: 2025-05-22

Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone
• [5-(Benzothiazole-2-carbonyl)-2,3,4-trihydroxy-phenyl]-(4-phenoxy-phenyl)-methanone
• Methanone, [5-(2-benzothiazolylcarbonyl)-2,3,4-trihydroxyphenyl](4-phenoxyphenyl)-
• SCHEMBL15313734
• [5-(2-Benzothiazolylcarbonyl)-2,3,4-trihydroxyphenyl](4-phenoxyphenyl)methanone
• 877878-47-2
• [5-(1,3-benzothiazole-2-carbonyl)-2,3,4-trihydroxyphenyl]-(4-phenoxyphenyl)methanone
• BDBM50371611
• PD145228
• CHEMBL258819

• MDL： MFCD18072732
• Inchi： 1S/C27H17NO6S/c29-22(15-10-12-17(13-11-15)34-16-6-2-1-3-7-16)18-14-19(24(31)26(33)23(18)30)25(32)27-28-20-8-4-5-9-21(20)35-27/h1-14,30-31,33H
• InChI Key： CYBLECRKSFPWGB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(C1=C(C(=C(C(C(C2C=CC(=CC=2)OC2C=CC=CC=2)=O)=C1)O)O)O)=O

Computed Properties

• Exact Mass: 483.07765844g/mol
• Monoisotopic Mass: 483.07765844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 145Ų

Additional information on Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone

Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone: A Comprehensive Overview

The compound Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone, with the CAS number 877878-47-2, represents a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which combines a benzo[d]thiazole moiety with a trihydroxy-substituted phenyl group and a phenoxybenzoyl substituent. The integration of these functional groups makes it a promising candidate for applications in drug discovery, fluorescence sensing, and advanced materials development.

Recent studies have highlighted the unique properties of this compound, particularly its fluorescence characteristics. The benzo[d]thiazole group is known for its strong emission properties under UV light, which can be further enhanced by the presence of electron-donating groups like the trihydroxyphenyl moiety. This makes Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone an attractive candidate for use in fluorescent sensors and bioimaging applications. Researchers have demonstrated that this compound exhibits excellent photostability and high quantum yields, making it suitable for real-time monitoring of biological processes.

In addition to its fluorescence properties, this compound has shown potential in the field of drug delivery systems. The presence of hydroxyl groups on the phenyl ring provides opportunities for functionalization, enabling the attachment of targeting ligands or therapeutic agents. Recent advancements in click chemistry have further expanded the possibilities for modifying this compound to enhance its bioavailability and specificity. These modifications could pave the way for novel drug delivery platforms with improved efficacy and reduced side effects.

The synthesis of Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzo[d]thiazole ring through cyclization reactions and the subsequent coupling of the trihydroxyphenyl group via Suzuki-Miyaura cross-coupling. The introduction of the phenoxybenzoyl substituent is achieved through esterification reactions under controlled conditions. These synthetic strategies ensure high yields and excellent purity levels, making this compound accessible for large-scale production.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which is a critical factor for its potential use in biomedical applications. Furthermore, its ability to degrade under specific environmental conditions reduces concerns related to long-term persistence in ecosystems.

In conclusion, Benzo[d]thiazol-2-yl(2,3,4-trihydroxy-5-(4-phenoxybenzoyl)phenyl)methanone stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups and favorable properties positions it as a valuable tool in fluorescence sensing, drug delivery systems, and materials science. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is expected to play an increasingly important role in advancing scientific innovation.